Cas no 2138512-07-7 (1-(bromomethyl)-4-methoxy-2-propylbenzene)

• Product Name: 1-(bromomethyl)-4-methoxy-2-propylbenzene
• CAS No: 2138512-07-7
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• CID: 6084587
• PubChem ID: 165479927
• Update Time: 2025-11-06

1-(bromomethyl)-4-methoxy-2-propylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-4-methoxy-2-propylbenzene
• 2138512-07-7
• EN300-1117578

• Inchi： 1S/C11H15BrO/c1-3-4-9-7-11(13-2)6-5-10(9)8-12/h5-7H,3-4,8H2,1-2H3
• InChI Key： GDEFIDBFLMWHAW-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1CCC)OC

Computed Properties

• Exact Mass: 242.03063g/mol
• Monoisotopic Mass: 242.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(bromomethyl)-4-methoxy-2-propylbenzene

Introduction to 1-(bromomethyl)-4-methoxy-2-propylbenzene (CAS No. 2138512-07-7)

1-(bromomethyl)-4-methoxy-2-propylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 2138512-07-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and fine chemical research. This compound, featuring a bromomethyl group at the para position relative to a methoxy group on a propyl-substituted benzene ring, presents a unique structural framework that makes it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by a combination of aromatic and aliphatic substituents, offers versatile reactivity that is exploitable in the development of novel therapeutic agents and functional materials.

The significance of 1-(bromomethyl)-4-methoxy-2-propylbenzene lies in its potential applications across multiple domains, particularly in medicinal chemistry and agrochemical innovation. The presence of the bromomethyl group (–CH₂Br) provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of diverse functional groups. This reactivity is particularly useful in constructing complex molecular architectures, which are often required for achieving high selectivity and potency in drug design. Additionally, the methoxy group (–OCH₃) and the propyl side chain contribute to the compound's solubility profile and metabolic stability, making it an attractive candidate for further derivatization.

In recent years, there has been growing interest in exploring the pharmacological properties of aromatic compounds with specific substitution patterns. The structural motif of 1-(bromomethyl)-4-methoxy-2-propylbenzene aligns well with this trend, as it combines elements that are known to influence biological activity. For instance, the methoxy group is frequently found in bioactive molecules due to its ability to modulate electronic properties and interact with biological targets. Meanwhile, the propyl chain introduces steric bulk, which can fine-tune binding affinities and selectivity. These features have prompted researchers to investigate its potential as a scaffold for developing new compounds with therapeutic value.

One of the most compelling aspects of 1-(bromomethyl)-4-methoxy-2-propylbenzene is its utility as a building block in drug discovery campaigns. The bromomethyl functionality allows for straightforward coupling reactions with amines, alcohols, and other nucleophiles, facilitating the synthesis of heterocyclic derivatives and other complex molecules. Such transformations are pivotal in generating libraries of compounds for high-throughput screening (HTS) programs aimed at identifying novel lead structures. Furthermore, advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for industrial applications.

Recent studies have highlighted the role of substituted benzenes in medicinal chemistry, particularly those with electron-donating groups like methoxy and alkyl chains. These substituents are known to enhance lipophilicity and improve membrane permeability, which are critical factors for oral bioavailability. The propyl group in 1-(bromomethyl)-4-methoxy-2-propylbenzene contributes to these properties while also providing a handle for further functionalization. This balance between hydrophobicity and reactivity makes it an ideal candidate for designing molecules that can interact effectively with biological targets.

The chemical synthesis of 1-(bromomethyl)-4-methoxy-2-propylbenzene typically involves multi-step processes that require careful optimization to ensure high yield and purity. Common strategies include Friedel-Crafts alkylation followed by selective bromination and methylation. The use of modern catalytic systems has improved the efficiency of these reactions, reducing both reaction times and waste generation. Such advancements underscore the compound's importance not only as a research tool but also as a component in sustainable chemical manufacturing.

In addition to its pharmaceutical applications, 1-(bromomethyl)-4-methoxy-2-propylbenzene has shown promise in materials science research. Its aromatic core can be incorporated into polymers or used as a precursor for functionalized materials that exhibit unique electronic or optical properties. The bromomethyl group provides a site for polymerization or cross-linking reactions, enabling the creation of tailored materials with specific characteristics. This dual utility highlights the compound's versatility and broad applicability across different scientific disciplines.

The safety profile of 1-(bromomethyl)-4-methoxy-2-propylbenzene is another critical consideration in its handling and application. While it is not classified as hazardous under standard conditions, appropriate precautions must be taken during storage and manipulation to prevent unintended reactions or exposure. Researchers working with this compound should adhere to established laboratory protocols to ensure safe handling practices are maintained throughout their experiments.

Looking ahead, the future prospects for 1-(bromomethyl)-4-methoxy-2-propylbenzene appear promising as new synthetic methodologies continue to emerge. Innovations such as flow chemistry and biocatalysis offer exciting opportunities for improving production efficiency and scalability. Moreover, computational modeling techniques are being increasingly employed to predict the behavior of complex molecules like this one before experimental synthesis begins. These advancements will likely accelerate the development of novel derivatives with enhanced pharmacological properties.

In conclusion,1-(bromomethyl)-4-methoxy-2-propylbenzene (CAS No. 2138512-07-7) represents a significant asset in both academic research and industrial applications due to its structural versatility and reactivity profile. Its role as an intermediate in drug discovery underscores its importance in advancing pharmaceutical innovation while its potential in materials science opens up new avenues for exploration. As our understanding of molecular interactions deepens,1-(bromomethyl)-4-methoxy-2-propylbenzene will undoubtedly continue to play a crucial role in shaping future developments across multiple scientific domains.